Cas no 25231-21-4 (Poly[oxy(methyl-1,2-ethanediyl)],a-octadecyl-w-hydroxy-)

• Product Name: Poly[oxy(methyl-1,2-ethanediyl)],a-octadecyl-w-hydroxy-
• CAS No: 25231-21-4
• MF: C₂₁H₄₄O₂
• MW: 328.572867393494
• CID: 264562
• PubChem ID: 62793
• Update Time: 2025-10-29

Poly[oxy(methyl-1,2-ethanediyl)],a-octadecyl-w-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Poly[oxy(methyl-1,2-ethanediyl)],a-octadecyl-w-hydroxy-
• 1-octadecoxypropan-2-ol
• POLYOXYPROPYLENE (15) STEARYL ETHER
• alpha-octadecyl-omega -hydroxy-poly[oxy(methyl-2-ethanediyl)]
• DTXSID60865197
• 25231-21-4
• 1-(OCTADECYLOXY)PROPAN-2-OL
• NS00014004
• SCHEMBL1091934
• Poly(propylene oxide) monooctadecyl ether
• ARLAMOL(TM) E
• ZQCIPRGNRQXXSK-UHFFFAOYSA-N
• DA-50702

• Inchi： 1S/C21H44O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23-20-21(2)22/h21-22H,3-20H2,1-2H3
• InChI Key： ZQCIPRGNRQXXSK-UHFFFAOYSA-N
• SMILES： O(CC(C)O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 328.33432
• Monoisotopic Mass: 328.334131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 8.7

Experimental Properties

• Density: 0.865
• Boiling Point: 423.2°Cat760mmHg
• Flash Point: 157.1°C
• Refractive Index: 1.453
• Stability/Shelf Life: Stability
• PSA: 29.46
• LogP: 6.64530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on Poly[oxy(methyl-1,2-ethanediyl)],a-octadecyl-w-hydroxy-

Professional Introduction to Compound with CAS No. 25231-21-4 and Product Name: Poly[oxy(methyl-1,2-ethanediyl)],a-octadecyl-w-hydroxy-

The compound with the CAS number 25231-21-4 and the product name Poly[oxy(methyl-1,2-ethanediyl)],a-octadecyl-w-hydroxy- represents a significant advancement in the field of polymeric materials, particularly in the realm of biodegradable and bio-compatible polymers. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in pharmaceuticals, medical devices, and environmental science.

The molecular structure of this polymer is defined by its repeating unit of oxy(methyl-1,2-ethanediyl), which provides a flexible backbone that can be modified to enhance specific properties. The introduction of the a-octadecyl side chain and the w-hydroxy group at the terminal position further tailors the polymer's characteristics, making it particularly suitable for applications where hydrophobicity and biodegradability are crucial.

In recent years, there has been a growing demand for sustainable materials that can replace traditional petroleum-based polymers. The compound with CAS No. 25231-21-4 addresses this need by offering a biodegradable alternative that maintains high performance. This has been particularly relevant in the medical field, where biodegradable polymers are used in drug delivery systems and tissue engineering.

One of the most compelling aspects of this polymer is its ability to be functionalized to meet specific requirements. The presence of the a-octadecyl group enhances the hydrophobic properties of the polymer, making it ideal for applications where water resistance is essential. Simultaneously, the w-hydroxy group provides a site for further chemical modifications, allowing researchers to tailor the polymer's behavior for targeted applications.

Recent studies have demonstrated the potential of this polymer in drug delivery systems. The biodegradable nature of the polymer ensures that it can be safely absorbed by the body after its therapeutic purpose has been fulfilled. This is particularly important in cancer therapy, where controlled release of drugs can minimize side effects and improve treatment efficacy. The hydrophobicity provided by the a-octadecyl group also allows for the encapsulation of hydrophobic drugs, expanding the range of therapeutic agents that can be effectively delivered using this polymer.

The environmental impact of this compound is another area of significant interest. Unlike traditional plastics, which can persist in the environment for hundreds of years, polymers like this one are designed to degrade naturally. This makes them a more sustainable option for various applications, from packaging materials to agricultural films. The ability to tailor the degradation rate through chemical modifications also means that these polymers can be optimized for different environmental conditions.

In addition to its pharmaceutical and environmental applications, this polymer has shown promise in other areas as well. For instance, its use in coatings and adhesives has been explored due to its excellent film-forming properties and resistance to degradation. The combination of hydrophobicity and biodegradability makes it an attractive option for environmentally friendly coatings that do not compromise on performance.

The synthesis of this polymer involves a series of well-defined chemical reactions that ensure high purity and consistency. The process typically starts with the reaction between ethylene oxide and 1,2-propanediol to form the repeating unit of oxy(methyl-1,2-ethanediyl). Subsequent reactions introduce the a-octadecyl side chain and the w-hydroxy group at the terminal position. Advanced synthetic techniques have been developed to ensure precise control over these reactions, resulting in polymers with consistent properties.

The versatility of this compound is further highlighted by its compatibility with a wide range of other materials. It can be blended with other polymers to enhance specific properties or used as a modifier to improve the performance of existing materials. This flexibility makes it a valuable asset in material science research and development.

In conclusion, compound with CAS No. 25231-21-4 and product name Poly[oxy(methyl-1,2-ethanediyl)],a-octadecyl-w-hydroxy- represents a significant advancement in polymeric materials science. Its unique structure offers a combination of biodegradability, hydrophobicity, and modifiability that makes it suitable for a wide range of applications. From pharmaceuticals to environmental science and beyond, this polymer has demonstrated considerable potential to address some of today's most pressing material challenges.